Cas no 2228970-26-9 (2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol)

• Product Name: 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol
• CAS No: 2228970-26-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6146121
• PubChem ID: 165683311
• Update Time: 2025-10-31

2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol
• EN300-1738788
• 2228970-26-9

• Inchi： 1S/C11H13N3O/c12-14-13-11(7-15)10-5-8-3-1-2-4-9(8)6-10/h1-4,10-11,15H,5-7H2
• InChI Key： ZUJXWOYKSACGIE-UHFFFAOYSA-N
• SMILES： OCC(C1CC2C=CC=CC=2C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol

Comprehensive Overview of 2-Azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol (CAS No. 2228970-26-9): Properties, Applications, and Research Insights

The compound 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol (CAS No. 2228970-26-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an azido functional group and an indenyl backbone, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in click chemistry, a field that has revolutionized drug discovery and polymer science due to its efficiency and selectivity.

One of the most searched questions about this compound is: "What are the synthetic routes for 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol?" The synthesis typically involves the reaction of 2-(2,3-dihydro-1H-inden-2-yl)oxirane with sodium azide under controlled conditions, followed by hydrolysis to yield the target alcohol. This method is favored for its high yield and scalability, making it suitable for industrial applications. The azido group in the molecule is a key feature, enabling further functionalization via Huisgen cycloaddition, a cornerstone of modern bioconjugation techniques.

In the context of trending topics, 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol aligns with the growing demand for bioorthogonal chemistry tools. These tools are critical for labeling biomolecules in live cells without interfering with native biological processes. A frequently asked question is: "How does this compound compare to other azido-alcohols in bioconjugation?" Studies suggest that its indenyl moiety provides enhanced stability and solubility in organic solvents, making it preferable for certain applications.

Another area of interest is the compound’s role in polymer chemistry. Its dual functionality (azido and hydroxyl groups) allows it to act as a crosslinker or monomer in the synthesis of functionalized polymers. Researchers are exploring its use in creating smart materials with stimuli-responsive properties, a hot topic in materials science. Searches like "azido-alcohols in polymer networks" often highlight this compound’s relevance.

From a safety perspective, while 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol is not classified as hazardous under standard regulations, proper handling protocols are essential due to the reactivity of the azido group. FAQs such as "Is CAS 2228970-26-9 stable at room temperature?" are common. The compound is generally stable when stored in a cool, dry environment but should be protected from light and moisture to prevent degradation.

In summary, 2-azido-2-(2,3-dihydro-1H-inden-2-yl)ethan-1-ol (CAS No. 2228970-26-9) is a multifaceted compound with broad utility in drug development, materials science, and bioconjugation. Its alignment with cutting-edge research trends, such as click chemistry and bioorthogonal reactions, ensures its continued relevance in scientific innovation. For researchers seeking high-quality intermediates, this compound offers a reliable and efficient option for advanced synthetic applications.